2-((5-(4-fluorophenyl)-2-(3-methoxyphenyl)-1H-imidazol-4-yl)thio)-N-(thiazol-2-yl)acetamide

• IUPAC Name: 2-[[5-(4-fluorophenyl)-2-(3-methoxyphenyl)-1H-imidazol-4-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C21H17FN4O2S2/c1-28-16-4-2-3-14(11-16)19-25-18(13-5-7-15(22)8-6-13)20(26-19)30-12-17(27)24-21-23-9-10-29-21/h2-11H,12H2,1H3,(H,25,26)(H,23,24,27)
• InChI Key: ZXMJLUOBTCJJNF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NC(=C(N2)C3=CC=C(C=C3)F)SCC(=O)NC4=NC=CS4
• Molecular Formula: C21H17FN4O2S2
• Molecular Weight: 440.5 g/mol
• CAS No.: 1251613-65-6

Description

2-((5-(4-fluorophenyl)-2-(3-methoxyphenyl)-1H-imidazol-4-yl)thio)-N-(thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C21H17FN4O2S2 and its molecular weight is 440.51. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

One significant area of research for derivatives of the compound involves their synthesis and evaluation for anticancer properties. A study by Abu-Melha (2021) synthesized a series of N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds and evaluated their cytotoxic activities against different cancer cell lines. Some derivatives showed potent cytotoxic effects, particularly against breast cancer, underscoring the potential of these compounds in cancer treatment (Abu-Melha, 2021).

Enzyme Inhibition for Cancer Therapy

Another research direction involves the structure-activity relationships of various heterocycles, including derivatives similar to the compound of interest, as inhibitors for specific enzymes linked to cancer. Stec et al. (2011) explored modifications to enhance metabolic stability and efficacy in inhibiting PI3Kα and mTOR, critical enzymes in cancer cell survival and proliferation. This research indicates the therapeutic potential of such compounds in targeting enzyme pathways involved in cancer (Stec et al., 2011).

Anti-inflammatory and Antimicrobial Activity

The synthesis and biological evaluation of novel derivatives also extend to anti-inflammatory and antimicrobial activities. Sunder and Maleraju (2013) synthesized derivatives exhibiting significant anti-inflammatory activity, suggesting the utility of these compounds in treating inflammation-related disorders. Additionally, the antimicrobial potential of sulfide and sulfone derivatives against various bacterial and fungal strains was highlighted, indicating a broad spectrum of application in combating microbial infections (Sunder & Maleraju, 2013).

Advanced Imaging and Radioligand Development

Research by Gao et al. (2016) into the synthesis of carbon-11-labeled imidazopyridine- and purine-thioacetamide derivatives for PET imaging demonstrates the potential of these compounds in advanced diagnostic techniques. This work highlights the role of such compounds in developing tracers for imaging specific enzymes or protein targets within the body, contributing to the early detection and monitoring of various diseases (Gao et al., 2016).